![molecular formula C13H10ClNO2S2 B215262 ({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid](/img/structure/B215262.png)
({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid, also known as CAPS, is a sulfhydryl-containing compound that has been extensively studied for its potential therapeutic applications. It is a derivative of the amino acid cysteine and has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects.
Mechanism of Action
The mechanism of action of ({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid is not fully understood, but it is thought to involve its antioxidant and anti-inflammatory properties. This compound has been shown to scavenge free radicals and reduce oxidative stress, as well as inhibit the production of pro-inflammatory cytokines. It may also modulate signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including reducing oxidative stress, inflammation, and apoptosis. It may also modulate signaling pathways involved in cell proliferation and differentiation. In animal studies, this compound has been shown to improve cognitive function, reduce atherosclerosis, and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One advantage of using ({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid in lab experiments is its well-established synthesis method, which allows for the production of high-quality, pure compounds. Another advantage is its versatility, as it has been shown to have potential therapeutic applications in a variety of fields. However, one limitation is the lack of understanding of its mechanism of action, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on ({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid. One area of interest is its potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Further studies are needed to elucidate its mechanism of action and optimize its therapeutic potential. Additionally, its potential as an anti-inflammatory agent in cardiovascular disease and cancer warrants further investigation. Finally, the development of novel this compound derivatives with improved pharmacokinetic properties may lead to the development of more effective therapeutic agents.
Synthesis Methods
({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid can be synthesized through a multistep process involving the reaction of 4-chlorothiophenol with 3-bromopyridine, followed by a series of coupling reactions and deprotection steps. The final product is obtained in high yield and purity.
Scientific Research Applications
({2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}sulfanyl)acetic acid has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, cardiovascular disease, and cancer. In neuroscience, this compound has been shown to have neuroprotective effects against oxidative stress and inflammation, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cardiovascular disease, this compound has been shown to have anti-inflammatory effects and may be useful in preventing atherosclerosis. In cancer research, this compound has been shown to have antitumor effects and may be useful in combination with other chemotherapeutic agents.
properties
Molecular Formula |
C13H10ClNO2S2 |
---|---|
Molecular Weight |
311.8 g/mol |
IUPAC Name |
2-[2-(4-chlorophenyl)sulfanylpyridin-3-yl]sulfanylacetic acid |
InChI |
InChI=1S/C13H10ClNO2S2/c14-9-3-5-10(6-4-9)19-13-11(2-1-7-15-13)18-8-12(16)17/h1-7H,8H2,(H,16,17) |
InChI Key |
AEURKIVOHDGFCS-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(N=C1)SC2=CC=C(C=C2)Cl)SCC(=O)O |
Canonical SMILES |
C1=CC(=C(N=C1)SC2=CC=C(C=C2)Cl)SCC(=O)O |
solubility |
46.8 [ug/mL] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.